Cas no 2411277-59-1 (1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one
• CAS No: 2411277-59-1
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 5415587
• PubChem ID: 165766659
• Update Time: 2025-05-24

1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one
• 2411277-59-1
• Z3024763319
• EN300-26612386
• 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C18H20N2O2S/c1-3-17(21)20-10-6-7-13(11-20)18-19-15(12-23-18)14-8-4-5-9-16(14)22-2/h3-5,8-9,12-13H,1,6-7,10-11H2,2H3
• InChI Key： PFTWEICGKVYMDB-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2OC)N=C1C1CN(C(C=C)=O)CCC1

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one

Comprehensive Overview of 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one (CAS No. 2411277-59-1)

The compound 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one, identified by its CAS No. 2411277-59-1, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique combination of a piperidine ring, a thiazole moiety, and a methoxyphenyl group, making it a promising candidate for various pharmaceutical applications. Its molecular architecture suggests potential interactions with biological targets, particularly in the realm of kinase inhibition and neurodegenerative disease research.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and heterocyclic compounds, which are often explored for their therapeutic potential. The 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one aligns with this trend, as its thiazole-piperidine core is known to exhibit bioactivity. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions and enzyme activity, which are hot topics in contemporary drug development.

The synthesis of CAS No. 2411277-59-1 involves multi-step organic reactions, including the formation of the thiazole ring and subsequent functionalization of the piperidine scaffold. This process highlights the importance of precision chemistry and regioselective control, which are critical for achieving high yields and purity. The compound's acrylamide group (prop-2-en-1-one) further enhances its reactivity, making it a versatile intermediate for further derivatization.

From a pharmacological perspective, the methoxyphenyl-thiazole moiety in 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one is reminiscent of structures found in known kinase inhibitors. This has led to speculation about its potential applications in cancer therapy and inflammatory diseases, areas where kinase modulation is a key strategy. Additionally, the compound's lipophilicity and molecular weight fall within the desirable range for blood-brain barrier penetration, sparking interest in its use for central nervous system (CNS) disorders.

In the context of drug discovery, CAS No. 2411277-59-1 represents a valuable scaffold for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications to optimize binding affinity and selectivity against specific targets. This approach is particularly relevant given the rising demand for personalized medicine and targeted therapies, which rely on highly specific molecular interactions.

The compound's potential extends beyond therapeutics. In chemical biology, 1-{3-[4-(2-Methoxyphenyl)-1,3-thiazol-2-yl]piperidin-1-yl}prop-2-en-1-one could serve as a probe molecule to study biological pathways or as a tool compound in assay development. Its fluorescence properties, if any, might also be exploitable for imaging applications, a rapidly advancing field in biomedical research.

As the scientific community continues to explore novel chemical entities, compounds like CAS No. 2411277-59-1 underscore the importance of diverse molecular libraries in driving innovation. Its unique structure and potential bioactivity make it a subject of ongoing research, with findings likely to contribute to the broader understanding of heterocyclic chemistry and its applications in life sciences.